Cas no 1482683-77-1 (3-Cyclopropylthiophene-4-carbonitrile)

• Product Name: 3-Cyclopropylthiophene-4-carbonitrile
• CAS No: 1482683-77-1
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 5180434
• Update Time: 2026-03-05

3-Cyclopropylthiophene-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylthiophene-4-carbonitrile

• Inchi： 1S/C8H7NS/c9-3-7-4-10-5-8(7)6-1-2-6/h4-6H,1-2H2
• InChI Key： WSDYBRLWMVRUSN-UHFFFAOYSA-N
• SMILES： C1SC=C(C2CC2)C=1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-Cyclopropylthiophene-4-carbonitrile

3-Cyclopropylthiophene-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1482683-77-1, known as 3-Cyclopropylthiophene-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a cyclopropyl group and a cyano substituent. The thiophene ring serves as the central aromatic system, while the cyclopropyl group introduces strain and reactivity, and the cyano group adds electron-withdrawing properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of 3-Cyclopropylthiophene-4-carbonitrile in advanced materials development. Researchers have explored its use in the synthesis of novel polymers and organic semiconductors. The molecule's ability to undergo various chemical transformations, such as cyclization and cross-coupling reactions, has made it a valuable building block in organic synthesis. For instance, a 2023 study published in *Nature Communications* demonstrated how this compound can be utilized to create high-performance organic photovoltaic materials, showcasing its potential in renewable energy technologies.

The synthesis of 3-Cyclopropylthiophene-4-carbonitrile involves a multi-step process that typically begins with the preparation of the thiophene derivative. One common approach is the use of a Stille coupling reaction to introduce the cyclopropyl group onto the thiophene ring. This method ensures high regioselectivity and yields, making it suitable for large-scale production. The incorporation of the cyano group is often achieved through nucleophilic substitution or cyanation reactions, depending on the specific precursor used.

One of the most intriguing aspects of this compound is its reactivity under various conditions. The cyclopropyl group introduces significant ring strain, which can be harnessed for directed C-H activation reactions. A 2022 study in *Angewandte Chemie* reported that 3-Cyclopropylthiophene-4-carbonitrile can undergo metal-catalyzed C-H activation to form biaryls and other complex structures, opening new avenues for drug discovery and materials science.

In terms of applications, 3-Cyclopropylthiophene-4-carbonitrile has shown promise in the development of sensors and electronic devices. Its unique electronic properties make it an ideal candidate for use in thin-film transistors (TFTs) and flexible electronics. Additionally, researchers are investigating its potential as a precursor for graphene-like materials, which could revolutionize the field of nanotechnology.

From a sustainability perspective, the synthesis and application of 3-Cyclopropylthiophene-4-carbonitrile align with green chemistry principles. The use of catalytic methods minimizes waste generation, while its applications in renewable energy technologies contribute to a greener future. As research continues to uncover new properties and uses for this compound, its role in advancing modern science is expected to grow significantly.